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Compound of Interest

Compound Name: Vinyl formate

Cat. No.: B057145 Get Quote

Essential Safety and Handling Guide for Vinyl
Formate
This guide provides immediate and essential safety protocols for laboratory professionals

working with vinyl formate. It outlines the necessary personal protective equipment (PPE),

step-by-step handling procedures, emergency plans, and disposal guidelines to ensure a safe

working environment.

Quantitative Safety Data
Due to the limited availability of specific occupational exposure limits for vinyl formate, data for

the structurally similar and well-studied compound, vinyl acetate, is provided as a reference.

Always consult your institution's safety officer for specific guidance.
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Property Value Source

Chemical Formula C₃H₄O₂ [1]

CAS Number 692-45-5 [1]

Molecular Weight 72.06 g/mol [1]

Boiling Point 72-73 °C (162-163 °F) [2]

Melting Point -93 °C (-135 °F) [2]

Flash Point -8 °C (17.6 °F) [2]

Autoignition Temperature 385 °C (725 °F) [2]

Explosion Limits
LEL: 2.6%, UEL: 14.0% (for

Vinyl Acetate)
[2]

NIOSH REL (Vinyl Acetate) Ceiling: 4 ppm [3]

ACGIH TLV (Vinyl Acetate) TWA: 10 ppm, STEL: 15 ppm [3]

OSHA PEL (Vinyl Chloride)
TWA: 1 ppm, Ceiling: 5 ppm

(15 min)
[4]

Personal Protective Equipment (PPE)
When handling vinyl formate, a comprehensive PPE strategy is crucial to minimize exposure.

Eye and Face Protection: Always wear tightly fitting safety goggles with side-shields that

conform to EN 166 (EU) or NIOSH (US) standards.[5] A face shield should be worn in

addition to goggles when there is a significant risk of splashing.

Skin Protection:

Gloves: Do not use standard vinyl gloves, as they are not suitable for chemical protection.

[6] For incidental contact, use nitrile or neoprene gloves. For operations with a higher risk

of direct contact or for spill cleanup, heavy-duty gloves such as Viton, Butyl, or Silver

Shield® are recommended.[4][7] Always inspect gloves for any signs of degradation or

perforation before use.
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Lab Coat/Clothing: Wear a flame-resistant lab coat over personal clothing.[5] Ensure the

lab coat has long sleeves and is fully buttoned. For larger quantities or tasks with a high

splash risk, chemical-resistant aprons or suits may be necessary.

Footwear: Closed-toe shoes are mandatory. Do not wear perforated shoes or sandals in

the laboratory.

Respiratory Protection: All work with vinyl formate should be conducted in a certified

chemical fume hood to minimize inhalation of vapors. If the occupational exposure limits are

likely to be exceeded, or if irritation is experienced, a full-face respirator with an appropriate

organic vapor cartridge is required.[5] Respirator use requires prior medical clearance and

fit-testing.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of vinyl formate.

Step 1: Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for vinyl formate.[5]

Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly and the

sash is at the appropriate height.

Assemble Materials: Gather all necessary equipment, including vinyl formate, reaction

vessels, non-sparking tools, and waste containers, and place them inside the fume hood.[2]

[5]

Don PPE: Put on all required personal protective equipment as detailed above.

Step 2: During Use

Grounding: Use explosion-proof equipment and ensure all containers are properly grounded

and bonded to prevent static discharge, which can be an ignition source.[2]

Dispensing: When transferring vinyl formate, do so slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.echemi.com/sds/vinylformate-pid_Rock6934.html
https://www.benchchem.com/product/b057145?utm_src=pdf-body
https://www.echemi.com/sds/vinylformate-pid_Rock6934.html
https://www.benchchem.com/product/b057145?utm_src=pdf-body
https://www.benchchem.com/product/b057145?utm_src=pdf-body
https://www.echemi.com/sds/vinylformate-pid_Rock6934.html
https://www.benchchem.com/product/b057145?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC140840010&countryCode=US&language=en
https://www.echemi.com/sds/vinylformate-pid_Rock6934.html
https://www.fishersci.com/store/msds?partNumber=AC140840010&countryCode=US&language=en
https://www.benchchem.com/product/b057145?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC140840010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Incompatibles: Keep vinyl formate away from incompatible materials such as strong

oxidizing agents, acids, and bases.[2]

No Ignition Sources: Prohibit any sources of ignition, including open flames, sparks, and hot

surfaces, from the work area.[2][8]

Step 3: Post-Handling

Secure Container: Tightly close the primary vinyl formate container.

Clean Work Area: Decontaminate the work surface within the fume hood.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

last and wash hands thoroughly with soap and water.

Storage: Store vinyl formate in a tightly closed container in a dry, cool, and well-ventilated

area, away from incompatible materials and sources of ignition.[5]

Emergency Plan: First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the affected person to fresh air immediately.[5] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration, but do not use

mouth-to-mouth resuscitation.[5] Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with

large amounts of soap and water for at least 15 minutes.[5] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush the eyes with plenty of pure water for at least 15 minutes,

holding the eyelids open.[5] Remove contact lenses if present and easy to do.[8] Seek

immediate medical attention.[5]

Ingestion: Rinse the mouth with water.[5] Do not induce vomiting.[5] Never give anything by

mouth to an unconscious person.[5] Call a poison control center or doctor immediately.[5]
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Emergency Plan: Spill Response Protocol
A prompt and coordinated response is required to manage a vinyl formate spill safely.

Step 1: Immediate Actions

Alert Personnel: Immediately alert everyone in the vicinity of the spill.

Evacuate: If the spill is large, highly concentrated, or in a poorly ventilated area, evacuate

the immediate area.

Assess the Spill: Determine if the spill is minor or major. A minor spill is typically less than 1

liter, contained, and does not pose a significant fire or health hazard. If it is a major spill,

evacuate the building and call emergency services.

Control Ignition Sources: If it is safe to do so, remove all sources of ignition and turn off any

nearby equipment.[5]

Ventilate: Increase ventilation in the area by opening a fume hood sash, if this can be done

safely.[1]

Step 2: Spill Cleanup (Minor Spills Only)

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including a

respirator, chemical-resistant gloves, goggles, and a lab coat.

Contain the Spill: Place absorbent material, such as sand, earth, or vermiculite, around the

perimeter of the spill to contain it.[1] Do not use paper towels, as they can increase the rate

of evaporation.[1]

Absorb the Liquid: Apply more absorbent material over the entire spill, working from the

outside in.

Collect the Waste: Using non-sparking tools (e.g., plastic scoop), carefully collect the

absorbed material.[9]

Containerize Waste: Place the contaminated absorbent material into a designated, leak-

proof, and properly labeled hazardous waste container.[1][9]
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Decontaminate: Clean the spill area with a mild detergent and water.

Dispose: Dispose of all contaminated materials (including gloves and cleaning supplies) as

hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Cleanup Procedure (Minor Spill)

Final Steps

Spill Occurs

Alert Personnel &
Evacuate Area

Assess Spill
(Minor vs. Major)

Don Appropriate PPE
(Respirator, Heavy-Duty Gloves)

Minor Spill

Evacuate Building &
Call Emergency Services

Major Spill

Control Ignition Sources
& Ventilate (If Safe)

Contain Spill with
Inert Absorbent

Absorb Material

Collect Waste with
Non-Sparking Tools

Seal Waste in Labeled
Hazardous Waste Container

Decontaminate Area

Dispose of All
Contaminated Materials

Report Incident

Click to download full resolution via product page

Caption: Workflow for Vinyl Formate Spill Response.
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Disposal Plan
All vinyl formate waste is considered hazardous and must be disposed of according to

institutional, local, state, and federal regulations.[10]

Step 1: Waste Segregation

Designated Container: Use a designated, chemically compatible, and clearly labeled

hazardous waste container for all vinyl formate waste.

No Mixing: Do not mix vinyl formate waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Step 2: Waste Collection

Collect All Contaminated Materials: This includes leftover vinyl formate, any solutions

containing it, and all materials used in its handling and cleanup (e.g., gloves, absorbent

pads, pipette tips).

Seal the Container: Keep the waste container securely sealed when not in use.

Step 3: Arranging for Disposal

Store Safely: Store the sealed waste container in a designated satellite accumulation area

that is cool, dry, and well-ventilated.

Contact EHS: Follow your institution's procedures for hazardous waste pickup by contacting

the EHS office. Do not attempt to dispose of vinyl formate waste down the drain or in

regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vinyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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